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Compound of Interest

Compound Name: SirReal1-O-propargyl

Cat. No.: B2704429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SirReal1-O-propargyl is a potent and selective inhibitor of Sirtuin 2 (SIRT2), a member of the

NAD+-dependent class III histone deacetylase family.[1] SIRT2 is predominantly located in the

cytoplasm and is involved in a variety of cellular processes, including cell cycle regulation,

microtubule dynamics, and metabolic control. Dysregulation of SIRT2 activity has been

implicated in various diseases, including cancer and neurodegenerative disorders. SirReal1-O-
propargyl belongs to a class of compounds known as "sirtuin-rearranging ligands" (SirReals),

which induce a unique conformational change in the SIRT2 active site, leading to its inhibition.

The propargyl group on SirReal1-O-propargyl provides a versatile chemical handle for further

modifications, such as the development of proteolysis-targeting chimeras (PROTACs) for

targeted degradation of SIRT2.

These application notes provide detailed protocols and guidelines for the use of SirReal1-O-
propargyl in cell culture experiments to probe the function of SIRT2.
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Parameter Value Reference

Target Sirtuin 2 (SIRT2) [1]

IC50 2.4 µM [1]

Recommended Starting

Concentration Range
0.1 - 10 µM

Based on IC50 and data from

related compounds

Reported Effective

Concentration (in HeLa cells

for PROTAC application)

0.02 - 2 µM (4-hour exposure)

Solvent DMSO [2][3]

Stock Solution Concentration 10 mM in DMSO

Storage

Store stock solution in aliquots

at -20°C or -80°C to avoid

freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of SirReal1-O-propargyl Stock
Solution

Warm the vial: Before opening, allow the vial of SirReal1-O-propargyl to equilibrate to room

temperature to prevent condensation.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the vial to

achieve a 10 mM stock solution.

Ensure complete dissolution: Gently vortex or sonicate the vial until the compound is

completely dissolved.

Aliquoting and storage: Aliquot the stock solution into smaller volumes in sterile, light-

protected tubes. Store the aliquots at -20°C or -80°C for long-term storage. Avoid repeated

freeze-thaw cycles.
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Protocol 2: General Protocol for Treating Cultured Cells
with SirReal1-O-propargyl
This protocol provides a general guideline for treating adherent cells. It should be optimized for

your specific cell line and experimental goals.

Materials:

Cultured cells of interest

Complete cell culture medium

SirReal1-O-propargyl stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Multi-well plates or flasks for cell culture

Procedure:

Cell Seeding:

Plate cells at a density that will ensure they are in the logarithmic growth phase and have

reached the desired confluency (typically 50-80%) at the time of treatment.

Allow cells to adhere and recover for at least 12-24 hours after seeding.

Preparation of Working Solutions:

On the day of the experiment, thaw an aliquot of the 10 mM SirReal1-O-propargyl stock

solution.

Prepare serial dilutions of the inhibitor in complete cell culture medium to achieve the

desired final concentrations. It is recommended to perform a dose-response experiment

(e.g., 0.1, 0.5, 1, 2.5, 5, 10 µM) to determine the optimal concentration for your cell line

and assay.
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Important: Prepare a vehicle control containing the same final concentration of DMSO as

the highest concentration of SirReal1-O-propargyl used. The final DMSO concentration

should typically not exceed 0.1% to avoid solvent toxicity.

Cell Treatment:

Carefully remove the existing medium from the cells.

Add the medium containing the different concentrations of SirReal1-O-propargyl or the

vehicle control to the respective wells.

Gently swirl the plate or flask to ensure even distribution.

Incubation:

Incubate the cells for the desired period. The incubation time will depend on the specific

biological question and may range from a few hours to 72 hours. A time-course experiment

is recommended for initial characterization.

Downstream Analysis:

Following incubation, proceed with your desired downstream analysis, such as:

Western Blotting: To assess the acetylation status of known SIRT2 substrates (e.g., α-

tubulin) or the expression levels of target proteins.

Cell Viability/Proliferation Assays (e.g., MTT, CellTiter-Glo): To determine the cytotoxic

or cytostatic effects of SIRT2 inhibition.

Immunofluorescence: To visualize changes in subcellular localization or cellular

morphology.

Cell Cycle Analysis: To investigate the impact on cell cycle progression.

Mandatory Visualizations
SIRT2 Signaling Pathway
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Caption: SIRT2 deacetylates substrates like α-tubulin, influencing various cellular processes.
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Caption: Workflow for cell treatment with SirReal1-O-propargyl and subsequent analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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